Cas no 63065-88-3 (1H-Indol-4-ol, 3-[2-(dipropylamino)ethyl]-)

• Product Name: 1H-Indol-4-ol, 3-[2-(dipropylamino)ethyl]-
• CAS No: 63065-88-3
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 427262
• PubChem ID: 21854223
• Update Time: 2025-10-05

1H-Indol-4-ol, 3-[2-(dipropylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-4-ol, 3-[2-(dipropylamino)ethyl]-
• 3-[2-(dipropylamino)ethyl]-1H-indol-4-ol
• Deprocin
• EN-0009
• KS597YAU98
• 4-HO-DPT
• 1H-Indol-4-ol, 3-(2-(dipropylamino)ethyl)-
• UNII-KS597YAU98
• 3-(2-(Dipropylamino)ethyl)-1H-indol-4-ol
• 4-Hydroxy-N,N-dipropyltryptamine
• SCHEMBL20970980
• 4-Hydroxydipropyltryptamine
• DTXSID90618835
• NS00072206
• Q4637138
• 63065-88-3
• Dipropyl-4-hydroxytryptamine
• DB13990

• Inchi： 1S/C16H24N2O/c1-3-9-18(10-4-2)11-8-13-12-17-14-6-5-7-15(19)16(13)14/h5-7,12,17,19H,3-4,8-11H2,1-2H3
• InChI Key： MZLRMPTVOVJXLW-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C(=CN2)CCN(CCC)CCC

Computed Properties

• Exact Mass: 260.18902
• Monoisotopic Mass: 260.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• PSA: 39.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 1H-Indol-4-ol, 3-[2-(dipropylamino)ethyl]-

Comprehensive Overview of 1H-Indol-4-ol, 3-[2-(dipropylamino)ethyl]- (CAS No. 63065-88-3)

1H-Indol-4-ol, 3-[2-(dipropylamino)ethyl]-, identified by its CAS No. 63065-88-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, which includes a hydroxyl group at the 4-position of the indole ring and a dipropylaminoethyl side chain at the 3-position. Such structural features make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's chemical name and CAS number are frequently searched by researchers and professionals in the fields of medicinal chemistry and drug development. Its relevance is further highlighted by its potential applications in the study of neurotransmitter analogs and receptor-binding agents. The dipropylaminoethyl moiety, in particular, is a common pharmacophore found in compounds targeting the central nervous system.

In recent years, the demand for indole derivatives has surged due to their versatility in drug discovery. 1H-Indol-4-ol, 3-[2-(dipropylamino)ethyl]- is no exception, as it serves as a precursor for the development of novel therapeutic agents. Researchers are particularly interested in its potential role in modulating serotonin and dopamine pathways, which are critical in treating neurological disorders.

From a synthetic perspective, the compound's molecular structure offers opportunities for further functionalization. Chemists often explore its reactivity to introduce additional substituents, thereby expanding its utility in combinatorial chemistry. The hydroxyl group at the 4-position, for instance, can be alkylated or acylated to yield derivatives with enhanced pharmacological properties.

The growing interest in bioactive indoles has also led to increased scrutiny of their safety and environmental impact. While 1H-Indol-4-ol, 3-[2-(dipropylamino)ethyl]- is not classified as hazardous, its handling and storage require standard laboratory precautions. This aligns with the broader industry trend toward sustainable and green chemistry practices.

Another area of exploration is the compound's potential in cancer research. Preliminary studies suggest that indole derivatives may exhibit antiproliferative effects, making them candidates for oncological drug development. The dipropylaminoethyl side chain, in particular, could play a role in enhancing cell permeability and target specificity.

In summary, 1H-Indol-4-ol, 3-[2-(dipropylamino)ethyl]- (CAS No. 63065-88-3) is a multifaceted compound with broad applications in pharmaceutical research. Its structural uniqueness and functional adaptability make it a valuable asset for scientists exploring new frontiers in drug discovery and biochemical studies.